Cas no 36138-41-7 (3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid)

• Product Name: 3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid
• CAS No: 36138-41-7
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 3163718
• PubChem ID: 91302444
• Update Time: 2025-09-22

3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid
• 36138-41-7
• HY-N9295
• NSC-811965
• AKOS025288902
• (3S,4S,5R,8R,9R,10R,13S,14R,15R)-4-(2-carboxyethyl)-4,9,10-trimethyl-3,15-bis(prop-1-en-2-yl)-2,3,5,6,7,8,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carboxylic acid
• CS-0159182
• DA-60215
• NSC811965
• 3,4-seco-4(23),20(29)-lupadiene-3,28-dioic acid

• Inchi： 1S/C30H46O4/c1-18(2)20-10-15-30(26(33)34)17-16-28(6)22(25(20)30)8-9-23-27(5,13-12-24(31)32)21(19(3)4)11-14-29(23,28)7/h20-23,25H,1,3,8-17H2,2,4-7H3,(H,31,32)(H,33,34)/t20-,21-,22+,23+,25+,27-,28+,29+,30-/m0/s1
• InChI Key： OCFWERYSZNWGQD-RGAAFHQASA-N
• SMILES： OC([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@@](C)(CCC(=O)O)[C@H](C(=C)C)CC[C@@]3(C)[C@]1(C)CC2)=O

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 585.9±50.0 °C at 760 mmHg
• Flash Point: 322.2±26.6 °C
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids